Cas no 773031-50-8 (Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate)

• Product Name: Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate
• CAS No: 773031-50-8
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5776300
• PubChem ID: 22362344
• Update Time: 2025-07-18

Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22151785
• EN300-7206940
• ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate
• AKOS026825287
• 773031-50-8
• Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate

• Inchi： 1S/C13H20N2O2/c1-2-17-13(16)11-15(9-8-14)10-12-6-4-3-5-7-12/h3-7H,2,8-11,14H2,1H3
• InChI Key： XDAWJSRDWLJMBY-UHFFFAOYSA-N
• SMILES： O(CC)C(CN(CCN)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate

Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate (CAS No. 773031-50-8): A Comprehensive Overview

Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate (CAS No. 773031-50-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl N-(2-aminoethyl)-N-benzylglycinate, is a derivative of glycine and exhibits unique properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate consists of an ethyl ester group, a benzyl moiety, and an aminoethyl chain. These functional groups contribute to its chemical reactivity and biological activity, making it an attractive candidate for drug development and other advanced applications.

Recent studies have highlighted the potential of Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of compounds with anti-inflammatory and analgesic properties. The benzyl group in the molecule enhances its lipophilicity, which is crucial for improving cellular uptake and bioavailability.

In addition to its role in drug synthesis, Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate has been explored for its potential as a building block in the design of peptidomimetics. Peptidomimetics are synthetic compounds that mimic the structure and function of peptides, and they have gained significant attention due to their ability to overcome limitations associated with natural peptides, such as poor stability and low oral bioavailability.

The synthesis of Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate typically involves the reaction of benzylamine with 2-bromoethylamine hydrobromide, followed by esterification with ethyl chloroacetate. This multi-step process requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the production process, leading to improved efficiency and reduced environmental impact.

One of the key advantages of Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate is its ability to undergo selective functionalization. This property allows chemists to introduce various substituents at specific positions on the molecule, thereby tailoring its biological activity for specific therapeutic applications. For example, modifications at the aminoethyl chain can enhance the compound's affinity for certain receptors or improve its pharmacokinetic profile.

The safety profile of Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate has also been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound, proper handling and storage are essential to ensure safety and maintain product integrity.

In conclusion, Ethyl 2-[(2-aminoethyl)(benzyl)amino]acetate (CAS No. 773031-50-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it a valuable intermediate in the synthesis of biologically active molecules, particularly those with anti-inflammatory and analgesic properties. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.